3,3-diphenylcyclobutan-1-one
Overview
Description
3,3-Diphenylcyclobutan-1-one (DPCB-1) is a cyclic ketone with a molecular formula of C13H12O. It is a colorless liquid with a low boiling point and is considered to be a valuable intermediate in organic synthesis. It is widely used in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and dyes. In addition, it is also used in the synthesis of polymers and in the manufacture of polyurethane foam.
Scientific Research Applications
3,3-diphenylcyclobutan-1-one has been used in a number of scientific research applications. It has been used as a reagent in the synthesis of various organic compounds, including dyes, agrochemicals, and pharmaceuticals. In addition, it has also been used as a reagent in the synthesis of polymers and in the manufacture of polyurethane foam. Furthermore, it has been used as a model compound in the study of organic reactions and as a catalyst in the synthesis of various organic compounds.
Mechanism of Action
The mechanism of action of 3,3-diphenylcyclobutan-1-one is still not fully understood. However, it is believed to involve a series of steps, including the formation of a cyclic ketone intermediate, the formation of a carbenium ion, and the subsequent rearrangement of the carbenium ion to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still not fully understood. However, it is believed to be relatively non-toxic and non-irritant. In addition, it is believed to be biodegradable and not persistent in the environment.
Advantages and Limitations for Lab Experiments
The main advantage of using 3,3-diphenylcyclobutan-1-one in lab experiments is its low boiling point, which makes it easier to handle and process. In addition, it is relatively non-toxic and non-irritant, which makes it safe to use in laboratory settings. However, it is important to note that the reaction of this compound can be slow and the yields can be low, which can limit its usefulness in some applications.
Future Directions
In the future, more research is needed to better understand the mechanism of action of 3,3-diphenylcyclobutan-1-one and its biochemical and physiological effects. In addition, further research is needed to improve the yields of the reaction and to develop new and improved methods for the synthesis of this compound. Finally, further research is needed to explore the potential applications of this compound in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and dyes.
Synthesis Methods
The most widely used method for the synthesis of 3,3-diphenylcyclobutan-1-one is the thermal decomposition of 3-methoxy-3-phenylcyclobutan-1-one (MPPCB-1). This method involves the thermal decomposition of MPPCB-1 in the presence of a catalyst, such as p-toluenesulfonic acid or ferric chloride. The reaction proceeds through a series of steps, resulting in the formation of this compound and other byproducts.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3,3-diphenylcyclobutan-1-one can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "Benzene", "Acetone", "Bromine", "Sodium hydroxide", "Sodium sulfate", "Magnesium", "Benzophenone" ], "Reaction": [ "Step 1: Bromination of benzene to form bromobenzene", "Step 2: Grignard reaction of bromobenzene with magnesium to form phenylmagnesium bromide", "Step 3: Addition of acetone to phenylmagnesium bromide to form 1-phenyl-2-propanol", "Step 4: Oxidation of 1-phenyl-2-propanol with sodium hydroxide and sodium sulfate to form acetophenone", "Step 5: Friedel-Crafts acylation of acetophenone with benzoyl chloride to form 3-phenyl-1-phenylacetylpropan-1-one", "Step 6: Reduction of 3-phenyl-1-phenylacetylpropan-1-one with sodium borohydride to form 3,3-diphenylcyclobutan-1-one" ] } | |
CAS RN |
54166-20-0 |
Molecular Formula |
C16H14O |
Molecular Weight |
222.28 g/mol |
IUPAC Name |
3,3-diphenylcyclobutan-1-one |
InChI |
InChI=1S/C16H14O/c17-15-11-16(12-15,13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10H,11-12H2 |
InChI Key |
GUAXWQNIMQCVIV-UHFFFAOYSA-N |
Canonical SMILES |
C1C(=O)CC1(C2=CC=CC=C2)C3=CC=CC=C3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
